Cas no 1215543-45-5 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride
• CAS No: 1215543-45-5
• MF: C₂₁H₂₆ClN₃O₃S
• MW: 435.967442989349
• CID: 5473787
• Update Time: 2025-06-12

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-(5,7-dimethyl-2-benzothiazolyl)-N-[3-(4-morpholinyl)propyl]-, hydrochloride (1:1)
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride

• Inchi： 1S/C21H25N3O3S.ClH/c1-15-13-16(2)19-17(14-15)22-21(28-19)24(20(25)18-5-3-10-27-18)7-4-6-23-8-11-26-12-9-23;/h3,5,10,13-14H,4,6-9,11-12H2,1-2H3;1H
• InChI Key： JURYKMWPJYYWDI-UHFFFAOYSA-N
• SMILES： N(C1=NC2=CC(C)=CC(C)=C2S1)(CCCN1CCOCC1)C(C1OC=CC=1)=O.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride

Introduction to N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride (CAS No. 1215543-45-5)

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride, identified by its CAS number 1215543-45-5, is a compound of significant interest in the field of pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive study in medicinal chemistry and drug development.

The structure of this molecule incorporates several key functional groups that contribute to its unique chemical and biological properties. The benzothiazole moiety, specifically the 5,7-dimethyl-1,3-benzothiazol-2-yl part, is a well-known scaffold in medicinal chemistry due to its presence in numerous bioactive compounds. This moiety is known to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in the design of new drugs.

The other prominent feature of this compound is the N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide group. This part of the molecule introduces a morpholine ring, which is known for its ability to enhance solubility and bioavailability of pharmaceutical compounds. Additionally, the propyl chain and the amide functionality contribute to the overall pharmacokinetic properties of the molecule.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds. The benzothiazole scaffold, in particular, has been extensively studied for its potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The compound N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride is no exception and has been explored for its potential therapeutic benefits.

One of the most exciting areas of research involving this compound is its potential application in oncology. Studies have shown that benzothiazole derivatives can inhibit the growth of cancer cells by targeting specific enzymes and signaling pathways involved in tumor progression. The N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide group in this compound may further enhance its ability to interact with these targets, making it a promising candidate for further development as an anticancer agent.

Epidemiological studies have also suggested that compounds containing the benzothiazole moiety may have protective effects against certain types of chronic diseases. For instance, some research indicates that these compounds can modulate inflammatory responses and oxidative stress, which are key factors in the development of conditions such as arthritis and cardiovascular disease. The unique structure of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-yl)propyl]furan-2-carboxamide hydrochloride positions it as a potential therapeutic agent for these conditions.

The development of new drugs often involves rigorous testing to ensure safety and efficacy. Preclinical studies have been conducted to evaluate the pharmacological properties of this compound. These studies have provided valuable insights into its mechanism of action and potential side effects. For example, researchers have investigated how the molecule interacts with different biological targets and how it is metabolized in the body.

The results from these preclinical studies have been encouraging and have paved the way for further investigation in clinical settings. Clinical trials are currently underway to assess the therapeutic efficacy of this compound in humans. These trials are designed to determine whether it can effectively treat various diseases and whether it is safe for widespread use.

In addition to its potential therapeutic applications, N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-[3-(morpholin-4-ylo propyl)furan -2-carboxamide hydrochloride has also attracted attention for its chemical versatility. Researchers are exploring ways to modify its structure to improve its biological activity and pharmacokinetic properties. This includes synthesizing analogs that may be more potent or have fewer side effects than the parent compound.

The synthesis of this compound involves several complex steps that require expertise in organic chemistry. Advanced synthetic techniques are employed to ensure high yield and purity. These techniques include multi-step reactions under controlled conditions and purification methods such as column chromatography.

The growing interest in this compound underscores the importance of continued research in medicinal chemistry. As our understanding of biological systems improves, so does our ability to design molecules that can interact with specific targets in a precise manner. N-(5,7-dimethyl -1 ,3-benzothiazol -2 - yl strong >)-N-[3-(morpholin -4 - yl ) prop yl ] furan -2-carboxamide hydrochloride represents an exciting example of how advances in chemistry can lead to new therapeutic breakthroughs.

In conclusion，N-(5 ,7-dimethyl -1 ,3-benzothiazol - 2 - yl strong >)-N-[ 3 -( morpholin - 4 - yl ) prop yl ] furan - 2-carboxamide hydrochlor ide ( CAS No . 121554 3 -45 -5 ) is a promising compoun d with significant potential i n pharmaceutical research . Its unique structure ，comprising key functional groups such as benzothiazole and morpholine ，makes it an attractive candidate for further development as a therapeutic agent . Ongoing research ，both preclinical and clinical ，is expected to provide further insights into its biological activity and therapeutic potential . As our understanding o f chemical biology continues t o evolve ，compounds like N -( 5 ,7-dimethyl -1 , 3-ben zothiazol - 2-y l ) -N-[ 3 -( morph olin - 4-y l ) prop yl ] furan - 2-carbox amid e hydroch lor ide will play an increasingly important role i n shaping th e future o f medicine . p >